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Compound of Interest

Compound Name: SR 11302

Cat. No.: B1662608 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for SR 11302, an inhibitor of the activator protein-1 (AP-1) transcription

factor. While SR 11302 is not classified as a hazardous substance or mixture according to

available Safety Data Sheets (SDS), it is crucial to follow standard laboratory safety protocols.

[1]

Chemical and Safety Data Summary
The following table summarizes key quantitative data for SR 11302, essential for safe handling

and storage.
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Property Value Source

Molecular Formula C₂₆H₃₂O₂ [1][2]

Molecular Weight 376.54 g/mol [1][2]

CAS Number 160162-42-5 [1][2]

Purity ≥95% [2][3]

Storage Temperature -20°C to -80°C [1][2][4][5]

Solubility in DMSO Up to 100 mM [2][3]

Solubility in Ethanol Up to 10 mM [2][3]

Disposal Protocol for SR 11302
As SR 11302 is not classified as hazardous, standard chemical waste disposal procedures

should be followed in accordance with local, state, and federal regulations.[1] Avoid releasing

the chemical into the environment.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety glasses, gloves, and a lab coat.

Small Spills:

For solutions, absorb the spill with an inert material such as diatomite or universal binders.

[1]

For solid material, carefully sweep or vacuum the spill, avoiding dust formation.

Dampening with water can help prevent dust.[6]

Place the absorbed or collected material into a sealed, labeled container for disposal.

Decontamination:
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Decontaminate surfaces and equipment that have come into contact with SR 11302 by

scrubbing with alcohol.[1]

Collect all cleaning materials for disposal as chemical waste.

Waste Container:

Use a sturdy, leak-proof container for collecting waste.[7]

Ensure the container is clearly labeled as "Chemical Waste" and includes the name "SR
11302".[7]

Disposal:

Dispose of the contaminated material and any unused SR 11302 in accordance with your

institution's and local regulations for non-hazardous chemical waste.[1] This may involve

incineration or burial in a licensed landfill.[6]

Do not discharge into sewers or waterways.[6]

SR 11302 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of SR 11302.
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A flowchart outlining the proper disposal procedure for SR 11302.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1662608?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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